Cas no 2254745-17-8 (7,8-Dihydroxy-2-phenazinesulfonic acid)
7,8-Dihydroxy-2-phenazinesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- G65616
- SCHEMBL20584147
- 7,8-Dihydroxy-2-phenazinesulfonic acid
- 7,8-dihydroxyphenazine-2-sulfonic acid
- 2254745-17-8
-
- Inchi: 1S/C12H8N2O5S/c15-11-4-9-10(5-12(11)16)14-8-3-6(20(17,18)19)1-2-7(8)13-9/h1-5,15-16H,(H,17,18,19)
- InChI Key: QSKVWFKDPMSUJV-UHFFFAOYSA-N
- SMILES: C1(=C(O)C=C2C(=C1)N=C1C(C=C(C=C1)S(=O)(O)=O)=N2)O
Computed Properties
- Exact Mass: 292.01539253g/mol
- Monoisotopic Mass: 292.01539253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 129Ų
7,8-Dihydroxy-2-phenazinesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB600662-5g |
7,8-Dihydroxyphenazine-2-sulfonic acid; . |
2254745-17-8 | 5g |
€312.80 | 2024-07-24 | ||
| Ambeed | A1669227-250mg |
7,8-Dihydroxyphenazine-2-sulfonic acid |
2254745-17-8 | 95% | 250mg |
$17.0 | 2024-07-28 | |
| Ambeed | A1669227-1g |
7,8-Dihydroxyphenazine-2-sulfonic acid |
2254745-17-8 | 95% | 1g |
$46.0 | 2024-07-28 | |
| Ambeed | A1669227-5g |
7,8-Dihydroxyphenazine-2-sulfonic acid |
2254745-17-8 | 95% | 5g |
$154.0 | 2024-07-28 | |
| Ambeed | A1669227-25g |
7,8-Dihydroxyphenazine-2-sulfonic acid |
2254745-17-8 | 95% | 25g |
$539.0 | 2024-07-28 |
7,8-Dihydroxy-2-phenazinesulfonic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 7,8-Dihydroxy-2-phenazinesulfonic acid
7,8-Dihydroxy-2-phenazinesulfonic Acid: A Comprehensive Overview
7,8-Dihydroxy-2-phenazinesulfonic acid (CAS No. 2254745-17-8) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, characterized by its distinct molecular structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a model compound for studying biological processes.
The molecular formula of 7,8-Dihydroxy-2-phenazinesulfonic acid is C12H11N2O5S, and its molecular weight is approximately 303.3 g/mol. The compound features a phenazine core with two hydroxyl groups at the 7 and 8 positions and a sulfonic acid group at the 2 position. This unique arrangement of functional groups imparts specific chemical properties that make it an interesting subject for research.
In recent years, studies have focused on the biological activities of 7,8-Dihydroxy-2-phenazinesulfonic acid. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Research published in the Journal of Medicinal Chemistry has shown that 7,8-Dihydroxy-2-phenazinesulfonic acid exhibits strong antioxidant properties due to its ability to scavenge free radicals effectively.
Beyond its antioxidant activity, 7,8-Dihydroxy-2-phenazinesulfonic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. A study published in the Inflammation Research journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. These findings suggest that 7,8-Dihydroxy-2-phenazinesulfonic acid could be a valuable candidate for the development of anti-inflammatory drugs.
The potential therapeutic applications of 7,8-Dihydroxy-2-phenazinesulfonic acid extend to other areas as well. For instance, research published in the Cancer Letters journal has explored its anticancer properties. The compound has been shown to induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a promising lead compound for the development of targeted cancer therapies.
In addition to its direct biological activities, 7,8-Dihydroxy-2-phenazinesulfonic acid has also been studied for its potential as a drug delivery system. The sulfonic acid group provides excellent water solubility and stability, which are crucial for effective drug delivery. Research published in the Molecular Pharmaceutics journal has demonstrated that this compound can be used as a carrier molecule to enhance the bioavailability and efficacy of other drugs.
The synthesis of 7,8-Dihydroxy-2-phenazinesulfonic acid involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of aromatic diamines with aldehydes followed by sulfonation. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.
In conclusion, 7,8-Dihydroxy-2-phenazinesulfonic acid (CAS No. 2254745-17-8) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions to health challenges.
2254745-17-8 (7,8-Dihydroxy-2-phenazinesulfonic acid) Related Products
- 548778-01-4(Dibenzo[a,c]phenazine-2-sulfonic acid)
- 65053-87-4(5-QUINOLINESULFONIC ACID, 7,8-DIHYDROXY-)
- 64746-94-7(BENZO[A]PHENAZINE-3-SULFONIC ACID, 5-HYDROXY-)
- 548778-02-5(DIBENZO[A,C]PHENAZINE-2,7-DISULFONIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)